Cas no 54243-58-2 (6-Aminoquinazoline-2,4(1H,3H)-dione)

• Product Name: 6-Aminoquinazoline-2,4(1H,3H)-dione
• CAS No: 54243-58-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00272375
• CID: 355086
• PubChem ID: 1154156
• Update Time: 2025-04-24

6-Aminoquinazoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Aminoquinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 6-amino-
• 6-amino-1H-quinazoline-2,4-dione
• 54243-58-2
• SCHEMBL4610600
• DTXSID00360772
• SDUUYVWJDAEWSE-UHFFFAOYSA-N
• 6-aminoquinazoline-2,4-diol
• A870509
• EN300-1296113
• 6-amino-2-hydroxy-3,4-dihydroquinazolin-4-one
• 6-amino quinazolinedione
• Oprea1_081553
• AKOS005151736
• DB-087334
• AH-034/10887012
• 6-amino-2,4(1H,3H)-quinazolinedione
• DTXCID80311823
• G75038

• MDL： MFCD00272375
• Inchi： 1S/C8H7N3O2/c9-4-1-2-6-5(3-4)7(12)11-8(13)10-6/h1-3H,9H2,(H2,10,11,12,13)
• InChI Key： SDUUYVWJDAEWSE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2NC(N1)=O)N

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22

Additional information on 6-Aminoquinazoline-2,4(1H,3H)-dione

6-Aminoquinazoline-2,4(1H,3H)-dione (CAS No. 54243-58-2): A Comprehensive Overview

The compound 6-Aminoquinazoline-2,4(1H,3H)-dione, identified by the CAS registry number 54243-58-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug discovery. The structure of 6-Aminoquinazoline-2,4(1H,3H)-dione consists of a quinazoline ring system with an amino group at the 6-position and two ketone groups at the 2 and 4 positions. This unique arrangement contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the role of 6-Aminoquinazoline-2,4(1H,3H)-dione in various biological pathways. For instance, research published in 2023 demonstrated its potential as a modulator of kinase enzymes, which are critical targets in cancer therapy. The compound's ability to inhibit specific kinases makes it a promising candidate for the development of anti-cancer drugs. Additionally, its structural versatility allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as inflammation and neurodegenerative diseases.

The synthesis of 6-Aminoquinazoline-2,4(1H,3H)-dione has been optimized through various methodologies. One notable approach involves the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. This method not only enhances yield but also ensures high purity, which is essential for subsequent biological evaluations. Furthermore, advancements in green chemistry have led to the development of environmentally friendly synthesis routes for this compound.

In terms of applications, 6-Aminoquinazoline-2,4(1H,3H)-dione has been extensively studied for its role in medicinal chemistry. Its ability to act as a scaffold for drug design has been exploited in numerous research projects. For example, recent investigations have focused on its potential as an anti-inflammatory agent by targeting specific inflammatory pathways. These studies underscore the compound's versatility and its potential to address unmet medical needs.

The pharmacokinetic properties of 6-Aminoquinazoline-2,4(1H,3H)-dione have also been a subject of recent research. Studies conducted in preclinical models reveal that the compound exhibits favorable absorption and distribution profiles. However, further research is required to fully understand its metabolism and excretion pathways. These insights are crucial for optimizing its therapeutic potential and ensuring patient safety.

In conclusion, 6-Aminoquinazoline-2,4(1H,3H)-dione (CAS No. 54243-58-2) stands out as a valuable molecule with significant implications in drug discovery and development. Its unique chemical structure and diverse biological activities make it a focal point for researchers across various disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing medical science.